Cas no 28970-71-0 (1-bromo-4-methylisoquinolin-3-amine)

1-bromo-4-methylisoquinolin-3-amine structure
28970-71-0 structure
Product Name:1-bromo-4-methylisoquinolin-3-amine
CAS No:28970-71-0
MF:C10H9BrN2
MW:237.095861196518
MDL:MFCD00160676
CID:279191
PubChem ID:289846
Update Time:2025-04-19

1-bromo-4-methylisoquinolin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 3-Isoquinolinamine,1-bromo-4-methyl-
    • 1-bromo-4-methylisoquinolin-3-amine
    • 1-Bromo-4-methyl-3-isoquinolinamine #
    • A876570
    • 3-Isoquinolinamine, 1-bromo-4-methyl-
    • NSC152178
    • DTXSID10302623
    • MFCD00160676
    • EN300-2197135
    • 3-Amino-1-bromo-4-methylisoquinoline
    • SCHEMBL11282660
    • 1-bromo-3-amino-4-methylisoquinoline
    • 1-Bromo-4-methylisoquinoline-3-amine
    • 28970-71-0
    • NSC-152178
    • DB-250361
    • MDL: MFCD00160676
    • Inchi: 1S/C10H9BrN2/c1-6-7-4-2-3-5-8(7)9(11)13-10(6)12/h2-5H,1H3,(H2,12,13)
    • InChI Key: YCVJUPIKBPADHA-UHFFFAOYSA-N
    • SMILES: BrC1=C2C=CC=CC2=C(C)C(N)=N1

Computed Properties

  • Exact Mass: 235.99497
  • Monoisotopic Mass: 235.995
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.9A^2
  • XLogP3: 3.1

Experimental Properties

  • Density: 1.564
  • Boiling Point: 399.8°Cat760mmHg
  • Flash Point: 195.6°C
  • Refractive Index: 1.705
  • PSA: 38.91

1-bromo-4-methylisoquinolin-3-amine Pricemore >>

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